Cas no 53858-86-9 (Ferric Carboxymaltose)

• Product Name: Ferric Carboxymaltose
• CAS No: 53858-86-9
• MF: C₁₂H₂₅FeO₁₄
• MW: 449.163507223129
• CID: 2655209
• Update Time: 2023-11-22

Ferric Carboxymaltose Chemical and Physical Properties

Names and Identifiers

• Iron polymaltose
• UM5219H89V
• Ferrummate
• Amylofer
• Maltofer
• Ferripel-3
• Ferripel 3
• Q27291136
• Ferric Carboxymaltose

• Inchi： 1S/C12H22O11.Fe.3H2O/c13-1-4(15)7(17)8(18)5(16)3-22-12-11(21)10(20)9(19)6(2-14)23-12;;;;/h1,4-12,14-21H,2-3H2;;3*1H2/q;+3;;;/p-3/t4-,5+,6+,7+,8+,9+,10-,11+,12-;;;;/m0..../s1
• InChI Key： PKMVWNYIYVZXIQ-MPAYLTKRSA-K
• SMILES： [Fe+3].O1[C@@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC[C@H]([C@H]([C@@H]([C@H](C=O)O)O)O)O.[OH-].[OH-].[OH-]

Computed Properties

• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 367
• Topological Polar Surface Area: 200